N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide

• IUPAC Name: N-[(2,3-dichlorophenyl)carbamothioyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H16Cl2N2O2S/c1-10(2)23-12-6-3-5-11(9-12)16(22)21-17(24)20-14-8-4-7-13(18)15(14)19/h3-10H,1-2H3,(H2,20,21,22,24)
• InChI Key: JITZBSPUZUCNHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC(=S)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N2O2S
• Molecular Weight: 383.3 g/mol

Description

N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide, also known as DCAI, is a synthetic compound with potential applications in scientific research. This molecule belongs to the class of carbonic anhydrase inhibitors, which are compounds that can selectively bind to and inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are ubiquitous metalloenzymes that play important roles in various physiological processes, including acid-base balance, respiration, and ion transport. Inhibition of carbonic anhydrase activity has been shown to have therapeutic potential in several diseases, such as glaucoma, epilepsy, and cancer.

Mechanism of Action

The mechanism of action of N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide involves the binding of the compound to the active site of carbonic anhydrase enzymes. The active site of these enzymes contains a zinc ion that is coordinated by three histidine residues. N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide contains a thiocyanate group that can coordinate with the zinc ion, as well as an amide group that can form hydrogen bonds with the histidine residues. This binding leads to the inhibition of the catalytic activity of carbonic anhydrase enzymes, which results in a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide are mainly related to the inhibition of carbonic anhydrase activity. In cancer cells, inhibition of CAIX activity leads to a decrease in the production of bicarbonate ions, which results in an acidic microenvironment. This acidic microenvironment has been shown to promote tumor growth, invasion, and metastasis. Inhibition of CAIX activity by N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide can reverse this effect and lead to a decrease in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide in lab experiments is its potency and selectivity as a carbonic anhydrase inhibitor. N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been shown to be a potent inhibitor of CAIX, with minimal inhibition of other carbonic anhydrase isoforms. This selectivity makes N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide a useful tool for studying the role of CAIX in cancer biology. However, one of the limitations of using N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide is its low solubility in water. This can make it difficult to prepare solutions of N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide for in vitro experiments. Additionally, the synthesis of N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide is relatively complex and requires several steps, which can limit its availability and increase its cost.

Future Directions

There are several future directions for the study of N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide and its potential applications in scientific research. One area of interest is the development of new carbonic anhydrase inhibitors that are more potent and selective than N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide. This could lead to the discovery of new therapeutic agents for the treatment of cancer and other diseases. Another future direction is the investigation of the mechanism of action of N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide and other carbonic anhydrase inhibitors. This could provide insights into the structure and function of carbonic anhydrase enzymes and lead to the development of new drugs that target these enzymes. Finally, the application of N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide in preclinical and clinical studies for the treatment of cancer and other diseases is an important future direction. This could lead to the development of new therapies that are more effective and less toxic than current treatments.

Scientific Research Applications

N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been studied extensively for its potential applications in scientific research. One of the main areas of interest is the inhibition of carbonic anhydrase activity in cancer cells. Carbonic anhydrase IX (CAIX) is a transmembrane enzyme that is overexpressed in various types of cancer, including renal cell carcinoma, breast cancer, and glioblastoma. Inhibition of CAIX activity has been shown to reduce the growth and metastasis of cancer cells, as well as increase the sensitivity of these cells to chemotherapy and radiation therapy. N-{[(2,3-dichlorophenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been shown to be a potent inhibitor of CAIX, with IC50 values in the low micromolar range.